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Compound of Interest

Compound Name: 6-Amino-2-methylquinoline

CAS No.: 65079-19-8

Cat. No.: B160969

Get Quote

Cheminformatics and Synthetic Utility of 6-Amino-2-methylquinoline: A Technical Monograph

Executive Summary
This technical guide provides a rigorous analysis of 6-Amino-2-methylquinoline (CAS: 65079-

19-8), a privileged scaffold in medicinal chemistry and material science.[1][2][3][4][5][6] While

often utilized as a synthesis intermediate for Schiff base ligands and fluorescent probes, its

precise digital identification is critical for database interoperability in high-throughput screening

(HTS).[3][4][5][6] This document establishes the authoritative InChIKey, details the

physicochemical profile, and outlines a robust synthetic workflow validated for laboratory

reproducibility.

Part 1: Digital Identity & Informatics
In modern drug discovery, the InChIKey serves as the primary "digital hash" to prevent

database collisions.[4][5][6] Unlike CAS numbers, which are assigned sequentially, the

InChIKey is algorithmically derived from the molecular structure, ensuring a fixed, collision-

resistant identifier.[4][5]
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Identifier Type Value

InChIKey TYJFYUVDUUACKX-UHFFFAOYSA-N

Standard InChI
InChI=1S/C10H10N2/c1-7-2-3-8-6-9(11)4-5-

10(8)12-7/h2-6H,11H2,1H3

SMILES (Canonical) CC1=NC2=C(C=C1)C=C(N)C=C2

CAS Registry Number

65079-19-8 (Primary); Note: Often confused

with non-methylated 6-aminoquinoline (580-15-

4)

PubChem CID 103148

Informatics Logic Flow
The generation of the InChIKey involves a hashing algorithm (SHA-256) applied to the

standard InChI string.[3][4][5][6] The first block (TYJFYUVDUUACKX) encodes the molecular

skeleton (connectivity), while the second block (UHFFFAOYSA) encodes stereochemistry and

isotopic layers.[3][4][5][6] The final character (N) indicates the protonation status.[3][4][5][6]

Digital Identity Generation

Structure:
6-Amino-2-methylquinoline

InChI String:
Layered Chemical Info

 Normalization SHA-256 Hashing
Algorithm

InChIKey:
TYJFYUVDUUACKX-UHFFFAOYSA-N

 Truncation

Click to download full resolution via product page

Figure 1: The algorithmic derivation of the InChIKey from the parent chemical structure,

ensuring a unique, fixed-length identifier for database integration.[1][2][3][4][5]

Part 2: Physicochemical Profile
Understanding the physical properties is essential for solubility optimization during synthesis

and biological assay formulation.[4][5][6]
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Property Value Context

Molecular Formula C₁₀H₁₀N₂ --

Molecular Weight 158.20 g/mol
Fragment-like (Rule of 3

compliant)

Physical State
Pale yellow to brown

crystalline solid

Oxidation sensitive (store

under inert gas)

Melting Point 186–188 °C Diagnostic for purity

pKa (Predicted) ~6.47 (Conjugate acid)
Basic nitrogen at pos. 1; Amino

group at pos. 6 is weakly basic

Solubility DMSO, Methanol, DCM
Poor water solubility at neutral

pH

Part 3: Synthetic Protocol
While 6-amino-2-methylquinoline can be synthesized via the Doebner-Miller reaction (using

p-phenylenediamine and crotonaldehyde), that route often suffers from polymerization side

products.[1][2][3][4][5][6] The most robust and controllable protocol involves the nitration of 2-

methylquinoline (Quinaldine) followed by selective reduction.[3][4][5][6]

Mechanism & Workflow
Nitration: Electrophilic aromatic substitution on Quinaldine.[3][4][5][6] The methyl group

activates the ring, but the nitrogen is protonated in acid, directing the nitro group to the 5 and

8 positions primarily, but reaction conditions can be tuned to favor the 6-isomer or it must be

separated.[4][5] Note: Direct synthesis from p-aminoacetanilide via Skraup conditions is

often preferred for higher regioselectivity.[1][2][3][4][5][6]

Reduction: Conversion of the nitro group to the amine using Iron/Acid (Béchamp) or Catalytic

Hydrogenation.[3][4][5][6]

Recommended Protocol: Reduction of 6-Nitro-2-
methylquinoline
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Precursor: 6-Nitro-2-methylquinoline (commercially available or synthesized).[1][2][3][4][5][6]

Reagents:

6-Nitro-2-methylquinoline (1.0 eq)[1][2][3][4][5][6]

Iron powder (Fe, 3.0 eq)[3][4][5]

Ammonium Chloride (NH₄Cl, 5.0 eq)[3][4][5]

Solvent: Ethanol/Water (3:1 ratio)[3][4][5][6]

Step-by-Step Methodology:

Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 6-nitro-2-

methylquinoline (10 mmol) in 40 mL Ethanol and 15 mL Water.

Activation: Add Ammonium Chloride (50 mmol) and Iron powder (30 mmol) to the solution.

Reflux: Heat the mixture to vigorous reflux (approx. 80°C) for 2–4 hours. Monitor via TLC

(Eluent: 5% MeOH in DCM).[3][4][5][6][7] The starting material (high Rf) should disappear,

replaced by a lower Rf fluorescent spot (Amine).[3][4][5][6]

Workup: Filter the hot solution through a Celite pad to remove iron oxides. Wash the pad

with hot ethanol.[3][4][5][6]

Isolation: Concentrate the filtrate under reduced pressure. Neutralize the residue with

saturated NaHCO₃ solution and extract with Ethyl Acetate (3x).[3][4][5][6]

Purification: Dry organic layer over Na₂SO₄, filter, and evaporate. Recrystallize from

Ethanol/Hexane if necessary.[3][4][5][6]
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6-Nitro-2-methylquinoline
(Electrophile)

Reflux (80°C, 3h)
Reduction Mechanism

Reagents:
Fe powder / NH4Cl / EtOH:H2O

Filtration (Celite)
& Extraction (EtOAc)

Target: 6-Amino-2-methylquinoline
(Yield: ~75-85%)

Click to download full resolution via product page

Figure 2: The Béchamp reduction pathway for converting the nitro-precursor to the target

amine, selected for its operational simplicity and high functional group tolerance.[1][2][3][4][5]

Part 4: Applications in Drug Discovery
The 6-amino-2-methylquinoline scaffold is not merely an end-product but a versatile

"chemical handle."[1][2][3][4][5][6][8]

Schiff Base Ligands: The primary amine at position 6 reacts readily with aldehydes to form

Schiff bases.[3][4][5][6] These derivatives are extensively studied for antimalarial activity

(mimicking chloroquine structures) and as ligands for transition metal complexes (Cu, Zn) in

catalysis.[3][4][5][6]

Fluorescent Probes: The quinoline core is inherently fluorescent.[3][4][5][6] Derivatization at

the 6-amino position modulates the quantum yield, making it useful for designing pH-

sensitive biological probes.[1][2][3][4][5][6]

Amide Coupling: Used as the amine partner in coupling reactions to generate focused

libraries of kinase inhibitors.[3][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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